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tetrahydromethyl-

Cat. No.: B082760 Get Quote

A Comprehensive Technical Guide to
Tetrahydromethyl-1,3-isobenzofurandione
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

tetrahydromethyl-1,3-isobenzofurandione, a compound of significant interest in polymer

chemistry and material science. This document summarizes key quantitative data, details

experimental methodologies for property determination, and visualizes core chemical

processes involving this compound.

Introduction
Tetrahydromethyl-1,3-isobenzofurandione, commonly known as Methyltetrahydrophthalic

anhydride (MTHPA), is a cyclic dicarboxylic anhydride. It is widely utilized as a curing agent for

epoxy resins, finding applications in coatings, adhesives, and composites due to the high

strength, excellent adhesion, and chemical resistance it imparts to the final polymer.[1] The

compound exists as a mixture of isomers and is typically a colorless to pale yellow liquid at

room temperature.[2][3]
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The physical characteristics of tetrahydromethyl-1,3-isobenzofurandione are critical for its

handling, storage, and application in various formulations. A summary of these properties is

presented in the table below.

Property Value Units Conditions

Appearance
Colorless to light

yellow liquid
- Ambient

Molecular Formula C₉H₁₀O₃ - -

Molecular Weight 166.17 g/mol -

Melting Point < -100 to ≤ -15 °C -

Boiling Point 120 °C at 3 mmHg

Density 1.20 - 1.22 g/cm³ -

Viscosity 30 - 80 mPa·s at 25°C

Flash Point 137 - 164 °C Closed Cup

Vapor Pressure 0.00184 - 0.0044 mmHg (hPa) at 25°C

Solubility

Soluble in organic

solvents (e.g.,

acetone, ethanol,

toluene).[4] Reacts

with water.

- -

Refractive Index 1.4960 - 1.4980 - -

Chemical Properties
Tetrahydromethyl-1,3-isobenzofurandione exhibits reactivity typical of a cyclic anhydride, which

is central to its primary application as an epoxy hardener.
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Property Description

Reactivity

The anhydride ring is susceptible to nucleophilic

attack. It readily reacts with water, alcohols, and

amines.[5] Its primary industrial use is as a

curing agent (hardener) for epoxy resins.[1][6]

Stability

The compound is chemically stable under

standard ambient conditions.[5] However, it

should be protected from moisture to prevent

hydrolysis.[7]

Hazardous Characteristics

May cause serious eye damage, and skin and

respiratory sensitization.[8] It is known to be an

allergen.[9]

Hydrolysis
In the presence of water, tetrahydromethyl-1,3-isobenzofurandione undergoes hydrolysis to

form the corresponding dicarboxylic acid. This reaction is irreversible and affects the stability

and performance of the anhydride if exposed to moisture.[5][8]
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Caption: Hydrolysis of MTHPA to its corresponding dicarboxylic acid.

Epoxy Curing
The principal application of MTHPA is as a hardener for epoxy resins. The curing process

involves the ring-opening of the anhydride by hydroxyl groups present on the epoxy resin
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backbone, followed by the reaction of the resulting carboxylic acid with an epoxide group. This

creates a highly cross-linked, thermoset polymer network.[10]
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Caption: Workflow for curing epoxy resins using MTHPA.

Experimental Protocols
Standardized methods are employed to determine the physical properties of liquid resins and

organic compounds like MTHPA. Below are generalized protocols for viscosity and flash point

determination.

Viscosity Determination (Rotational Rheometer)
Viscosity is a measure of a fluid's resistance to flow and is a critical parameter for the

processing of epoxy resins.

Methodology:

Instrument Setup: A rotational rheometer with a parallel plate or cone-and-plate geometry is

used. The temperature of the plates is controlled by a Peltier or fluid-based system.

Sample Preparation: A small, representative sample of the tetrahydromethyl-1,3-

isobenzofurandione is placed onto the lower plate of the rheometer.

Measurement: The upper plate is lowered to a defined gap distance. The upper plate is then

rotated at a controlled shear rate, and the resulting torque required to maintain this rotation is

measured.

Calculation: The viscosity is calculated by the instrument's software based on the applied

shear stress and the resulting shear rate. Measurements are typically performed at a

standard temperature, such as 25°C.[11]

Flash Point Determination (Closed-Cup Method)
The flash point is the lowest temperature at which the vapors of a volatile material will ignite

when given an ignition source. It is a crucial safety parameter.

Methodology:

Apparatus: A closed-cup flash point tester (e.g., Pensky-Martens or Tag) is used. The

apparatus consists of a sealed cup to contain the sample, a heating system, and an ignition
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source.[12]

Sample Preparation: The sample cup is filled with tetrahydromethyl-1,3-isobenzofurandione

to a specified level.

Heating: The sample is heated at a slow, constant rate. The vapor space above the liquid is

stirred to ensure equilibrium.

Ignition Test: At regular temperature intervals, an ignition source (a small flame or spark) is

introduced into the vapor space through a port in the lid.

Determination: The flash point is the lowest temperature at which the application of the

ignition source causes the vapors to ignite with a distinct flash.[13]

Biological Activity and Safety Considerations
Tetrahydromethyl-1,3-isobenzofurandione is recognized as a skin and respiratory sensitizer.[8]

Sensitization occurs through a hapten-mediated mechanism.

Mechanism of Skin Sensitization
As a reactive electrophilic molecule, MTHPA can act as a hapten. It covalently binds to

endogenous skin proteins, forming immunogenic complexes. These modified proteins are then

recognized by the immune system, leading to an allergic response upon subsequent

exposures.[14][15]
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Caption: Simplified pathway of skin sensitization by MTHPA.

Due to its sensitizing properties, appropriate personal protective equipment, including gloves

and eye protection, should be used when handling tetrahydromethyl-1,3-isobenzofurandione to

minimize exposure.[1]

Conclusion
Tetrahydromethyl-1,3-isobenzofurandione is a versatile chemical intermediate with a well-

defined set of physical and chemical properties that make it highly suitable as a curing agent

for epoxy systems.[5] A thorough understanding of its reactivity, particularly its hydrolysis and

curing mechanisms, is essential for its effective application. Furthermore, awareness of its
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potential as a sensitizer necessitates careful handling and adherence to safety protocols in

research and industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b082760#physical-and-chemical-properties-of-
tetrahydromethyl-1-3-isobenzofurandione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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